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Compound of Interest

Compound Name: Ftaxilide

Cat. No.: B1663648

Insufficient Data Available for Ftaxilide

Following a comprehensive search of publicly available scientific literature and databases,
there is insufficient information to provide detailed application notes and protocols for the use of
Ftaxilide as a tool compound for target identification.

Ftaxilide is a chemical compound with the molecular formula C1eH1sNOs and a molecular
weight of 269.3 g/mol . It is listed as a component of the Microsource Spectrum compound
library, which comprises a collection of bioactive molecules, including known drugs and natural
products.

Despite its inclusion in this library, dedicated studies detailing its biological targets, mechanism
of action, or its application in target deconvolution efforts are not available in the public domain.
A singular study investigating potential therapeutics for amyotrophic lateral sclerosis (ALS)
included Ftaxilide in a screening panel; however, it was reported to not have a beneficial effect
on the survival of specific motor neurons in the tested models.

Without established biological activity, known molecular targets, or quantitative data from
screening assays (e.g., ICso or ECso values), it is not feasible to generate the requested
detailed experimental protocols, data tables, or signaling pathway diagrams for Ftaxilide's use
as a tool compound in target identification.

Further research and initial screening studies would be required to first identify a reliable
biological activity and potential targets of Ftaxilide before it could be effectively utilized as a
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tool compound for broader target identification and deconvolution studies.

» To cite this document: BenchChem. [Ftaxilide: Application Notes and Protocols for Target
Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663648#ftaxilide-as-a-tool-compound-for-target-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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